Cas no 93129-69-2 ([1,1'-Biphenyl]-4-carbonitrile,2-fluoro-)

• Product Name: [1,1'-Biphenyl]-4-carbonitrile,2-fluoro-
• CAS No: 93129-69-2
• MF: C₁₃H₈FN
• MW: 197.207726478577
• MDL: MFCD00055555
• CID: 801200
• PubChem ID: 26596568
• Update Time: 2025-04-19

[1,1'-Biphenyl]-4-carbonitrile,2-fluoro- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-carbonitrile,2-fluoro-
• 3-Fluoro-1,1-biphenyl-4-carbonitrile
• 3-fluoro-4-phenylbenzonitrile
• 4-CYANO-2-FLUORO-BIPHENYL
• 2-fluorobiphenyl-4-carbonitrile
• 4-Cyano-2-fluorobiphenyl
• IBMLGDKPIPQNME-UHFFFAOYSA-N
• AKOS006345273
• 2-FLUORO-[1,1'-BIPHENYL]-4-CARBONITRILE
• DTXSID50650150
• 93129-69-2
• MFCD00055555
• FT-0691682
• SCHEMBL2815929
• 2-Fluoro[1,1'-biphenyl]-4-carbonitrile

• MDL： MFCD00055555
• Inchi： 1S/C13H8FN/c14-13-8-10(9-15)6-7-12(13)11-4-2-1-3-5-11/h1-8H
• InChI Key： IBMLGDKPIPQNME-UHFFFAOYSA-N
• SMILES： FC1C=C(C#N)C=CC=1C1C=CC=CC=1

Computed Properties

• Exact Mass: 197.06400
• Monoisotopic Mass: 197.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 23.8A^2

Experimental Properties

• Density: 1.19
• Boiling Point: 318.7°C at 760 mmHg
• Flash Point: 158.8°C
• Refractive Index: 1.595
• PSA: 23.79000
• LogP: 3.36438

[1,1'-Biphenyl]-4-carbonitrile,2-fluoro- Security Information

• Hazardous Material transportation number：UN 3276
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R20/21/22; R36/37/38